Cas no 14205-40-4 (2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI))
14205-40-4 structure
Product Name:2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
CAS No:14205-40-4
MF:C10H16N2O4
MW:228.245042800903
CID:157296
PubChem ID:84254
Update Time:2025-04-19
2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
- 1,2-ethanediyl bis(3-aminobut-2-enoate)
- 2-(3-aminobut-2-enoyloxy)ethyl 3-aminobut-2-enoate
- ethane-1,2-diyl bis(3-aminobut-2-enoate)
- Einecs 238-057-0
- Bis(3-amino-2-butenoic acid)1,2-ethanediyl ester
- NS00051530
- 14205-40-4
- DTXSID00931325
-
- Inchi: 1S/C10H16N2O4/c1-7(11)5-9(13)15-3-4-16-10(14)6-8(2)12/h5-6H,3-4,11-12H2,1-2H3
- InChI Key: XKZRFLCEABGXJI-UHFFFAOYSA-N
- SMILES: O(C(C=C(C)N)=O)CCOC(C=C(C)N)=O
Computed Properties
- Exact Mass: 228.11108
- Monoisotopic Mass: 228.111007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 105
- XLogP3: 1
Experimental Properties
- Density: 1.171
- Boiling Point: 405.3°Cat760mmHg
- Flash Point: 200.2°C
- Refractive Index: 1.515
- PSA: 104.64
2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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